ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-(2,5-dimethoxybenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C24H28ClNO5/c1-4-31-23(28)24(16-17-7-5-6-8-20(17)25)11-13-26(14-12-24)22(27)19-15-18(29-2)9-10-21(19)30-3/h5-10,15H,4,11-14,16H2,1-3H3
• InChI Key: GCAHZQPMAXGMMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=C(C=CC(=C2)OC)OC)CC3=CC=CC=C3Cl
• Molecular Formula: C24H28ClNO5
• Molecular Weight: 445.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate is a chemical compound that is synthesized in the laboratory for scientific research purposes. This compound belongs to the class of piperidinecarboxylates and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate involves the binding of the compound to the mu opioid receptor. This binding results in the activation of the receptor and the subsequent inhibition of adenylate cyclase. This inhibition leads to a decrease in the production of cyclic AMP, which ultimately results in the inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate have been studied extensively. This compound has been found to have analgesic properties, which make it a potential candidate for the treatment of pain. It has also been found to have antitussive properties, which make it a potential candidate for the treatment of cough. Additionally, this compound has been found to have antidiarrheal properties, which make it a potential candidate for the treatment of diarrhea.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate in lab experiments is its high affinity and selectivity for the mu opioid receptor. This makes it a useful tool for studying the opioid system. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate. One possible direction is the development of new analogs of this compound with improved solubility and potency. Another possible direction is the study of the interactions between this compound and other opioid receptors. Additionally, this compound could be studied in combination with other compounds to determine if it has synergistic effects. Finally, the potential therapeutic applications of this compound could be explored further to determine if it has potential as a treatment for pain, cough, or diarrhea.
Conclusion:
Ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate is a chemical compound that has been studied extensively for its biochemical and physiological effects. This compound has high affinity and selectivity for the mu opioid receptor, making it a useful tool for studying the opioid system. While this compound has several advantages for lab experiments, it also has limitations, such as its low solubility in water. There are several future directions for the study of this compound, including the development of new analogs, the study of interactions with other opioid receptors, and the exploration of potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate involves several steps. The first step is the protection of the piperidine nitrogen with a Boc group. The second step involves the reaction of the protected piperidine with 2,5-dimethoxybenzoyl chloride in the presence of a base to form the benzoylated piperidine. The third step involves the reaction of the benzoylated piperidine with 2-chlorobenzyl chloride in the presence of a base to form the final compound. The yield of the final compound is approximately 70%.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-(2,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been used in various scientific research studies. One of the most common applications of this compound is in the study of opioid receptors. This compound has been found to bind to the mu opioid receptor with high affinity and selectivity. It has also been used in the study of the delta and kappa opioid receptors.